Methionine sulfoxide
Overview
Description
Methionine sulfoxide is a metabolite found in or produced by Escherichia coli (strain K12, MG1655) . It is the S-oxide derivative of methionine and is a biomarker of oxidative stress .
Synthesis Analysis
Methionine sulfoxide can be synthesized using a method that exploits the reversibility of methionine oxidation. Incorporating methionine sulfoxide rather than methionine reduces aggregation during peptide synthesis and significantly facilitates peptide purification due to the increased peptide polarity .
Molecular Structure Analysis
The molecular structure of methionine sulfoxide is complex and involves various chemical interactions . The use of polar methionine sulfoxide as a building block in solid-phase peptide synthesis improves the synthesis quality and yields the crude peptide, with significantly improved solubility compared to the reduced species .
Chemical Reactions Analysis
Methionine can be oxidized by reactive oxygen species to a mixture of two diastereomers, methionine-S-sulfoxide and methionine-R-sulfoxide . The sulfoxide and sulfone forms can both be formed, only the latter being irreversible in biological systems, with important consequences on protein interactions and structuration .
Physical And Chemical Properties Analysis
Methionine sulfoxide is a biomarker of oxidative stress and has a role as a biomarker and a human metabolite . Its molecular formula is C5H11NO3S and its molecular weight is 165.21 g/mol .
Scientific Research Applications
Detection of Oxidized Methionine in Proteins and Blood Serums :
- Methionine sulfoxide (MetO) modifications are common in proteins under increased oxidative stress. Novel antibodies have been developed for detecting MetO in proteins, extracts, and serums, especially useful for aging and disease-related studies, such as Alzheimer's disease (Oien et al., 2009).
History and Perspectives of Methionine Sulfoxide Reductase Enzymes :
- The oxidation of methionine in proteins often leads to loss of biological activity. Discoveries in enzymatic reduction of methionine sulfoxide in proteins have led to the understanding of two enzyme families, MsrA and MsrB, with opposite stereospecificity for methionine sulfoxides. These enzymes play a crucial role in protecting against oxidative damage (Achilli et al., 2015).
LC-MS Analysis for Determining Protein Methionine Oxidation :
- A method using isotope labeling and LC-MS peptide mapping was developed to accurately determine the level of Met sulfoxide in proteins. This approach addresses challenges in differentiating between naturally occurring Met sulfoxide and artifacts generated during sample preparation (Liu et al., 2013).
Stereospecific Mechanism-based Fluorescent Sensors for Methionine Sulfoxide :
- Genetically-encoded ratiometric fluorescent sensors have been created for detecting S and R-forms of MetO. These sensors are used for targeted analysis of protein oxidation and monitoring MetO in bacterial and mammalian cells, providing insights into compartment-specific changes in MetO and responses to physiological stimuli (Tarrago et al., 2015).
Analysis of Methionine Oxidation and Methionine Sulfoxide Reductase Function :
- Research on methionine-rich proteins (MRPs) and antibodies against their oxidized forms helps in monitoring methionine oxidation and the function of methionine sulfoxide reductases. This is significant for studying oxidative stress and aging (Le et al., 2008).
Modulating Protein Activity and Cellular Function by Methionine Oxidation :
- Methionine sulfoxidation affects various important proteins, leading to activation or inhibition of their functions. This oxidation is linked to changes in cellular activities and could be used as a tool to study specific protein functions in situ (Cui et al., 2011).
Mechanism of Action
Safety and Hazards
Future Directions
Methionine restriction extends lifespans in many organisms. Methionine restriction in early adulthood can increase lifespan . The biological significance of methionine sulfoxide stereochemistry has not been fully explored . Further studies are required to understand the consequences of accumulation of its oxidized forms .
properties
IUPAC Name |
2-amino-4-methylsulfinylbutanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO3S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEFRNWWLZKMPFJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)CCC(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60866947 | |
Record name | 2-Amino-4-(methanesulfinyl)butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60866947 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methionine sulfoxide | |
CAS RN |
62697-73-8, 454-41-1, 3226-65-1 | |
Record name | Methionine sulfoxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62697-73-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Methionine sulfoxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062697738 | |
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Record name | DL-Methionine sulfoxide | |
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Record name | Methionine, S-oxide | |
Source | EPA Chemicals under the TSCA | |
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Record name | 2-Amino-4-(methanesulfinyl)butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60866947 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methionine S-oxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.780 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-amino-4-(methylsulphinyl)butyric acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.569 | |
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Record name | (±)-2-amino-4-(methylsulphinyl)butyric acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.057.891 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | METHIONINE SULFOXIDE, DL- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/O74B4F6OYL | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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